Cas no 1262004-77-2 (2-Chloro-5-(3-methylsulfonylphenyl)nicotinic acid)

• Product Name: 2-Chloro-5-(3-methylsulfonylphenyl)nicotinic acid
• CAS No: 1262004-77-2
• MF: C₁₃H₁₀ClNO₄S
• MW: 311.740801334381
• MDL: MFCD18318305
• CID: 2768835
• PubChem ID: 53224223
• Update Time: 2025-09-25

2-Chloro-5-(3-methylsulfonylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 1262004-77-2
• 2-Chloro-5-[3-(methanesulfonyl)phenyl]pyridine-3-carboxylic acid
• 2-CHLORO-5-(3-METHYLSULFONYLPHENYL)NICOTINIC ACID
• DTXSID80688183
• 2-Chloro-5-(3-methylsulfonylphenyl)nicotinic acid, 95%
• MFCD18318305
• 2-Chloro-5-(3-methylsulfonylphenyl)nicotinic acid

• MDL： MFCD18318305
• Inchi： 1S/C13H10ClNO4S/c1-20(18,19)10-4-2-3-8(5-10)9-6-11(13(16)17)12(14)15-7-9/h2-7H,1H3,(H,16,17)
• InChI Key： YLUMNIUDRUATKT-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=C(C=N1)C1=CC=CC(=C1)S(C)(=O)=O

Computed Properties

• Exact Mass: 311.0019067Da
• Monoisotopic Mass: 311.0019067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų